Cas no 645391-63-5 (2H-1,2,3-Triazole-4-ethanol, 5-methyl-2-phenyl-)

• Product Name: 2H-1,2,3-Triazole-4-ethanol, 5-methyl-2-phenyl-
• CAS No: 645391-63-5
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 423083
• PubChem ID: 20770903
• Update Time: 2025-04-19

2H-1,2,3-Triazole-4-ethanol, 5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-ethanol, 5-methyl-2-phenyl-
• 2-(5-methyl-2-phenyltriazol-4-yl)ethanol
• DTXSID30609707
• 2-(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)ethanol
• 2-(5-Methyl-2-phenyl-2H-1,2,3-triazol-4-yl)ethan-1-ol
• XXYWNBHQYNSSPG-UHFFFAOYSA-N
• SCHEMBL5737641
• 645391-63-5

• Inchi： 1S/C11H13N3O/c1-9-11(7-8-15)13-14(12-9)10-5-3-2-4-6-10/h2-6,15H,7-8H2,1H3
• InChI Key： XXYWNBHQYNSSPG-UHFFFAOYSA-N
• SMILES： OCCC1C(C)=NN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 203.10599
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94